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Compound of Interest

Compound Name: DI-Adamantan-2-YL-amine
CAS No.: 39234-40-7
Cat. No.: B3133537
Get Quote
. J

Executive Summary & Chemical Profile[2]

Di-adamantan-2-yl-amine (CAS: 667-62-9 / 39234-40-7) is a sterically hindered, lipophilic
secondary amine comprising two bulky adamantane cages attached to a central nitrogen.[1]
Unlike simple aliphatic amines, the adamantane cage structure confers exceptional chemical
stability and lipophilicity (LogP ~4.6).

Critical Disposal Directive: Due to the persistence of the adamantane cage in the environment
and its resistance to standard biological degradation in water treatment facilities, high-
temperature incineration is the only acceptable disposal method.[1] Under no circumstances
should this compound be discharged into municipal water systems.[1]

Chemical Safety Data Summary
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Parameter Specification Operational Implication
) ) ) ) Dust inhalation risk; use
Physical State White Crystalline Solid
powder funnel.[1]
o Secondary Amine (Weak Incompatible with Acids &
Basicity o
Base) Oxidizers.
] o ) Bioaccumulative potential;
Lipophilicity High (LogP > 4.[1]0) ) o
aquatic toxicity.[1]
] ] Combustible but not highly
Flash Point >100°C (Predicted)
flammable.[1]
. ] Reacts exothermically with
Reactivity Stable cage; Reactive N-H

aldehydes/ketones.[1]

Operational Hazards & Risk Assessment
The "Why" Behind the Protocol (Causality)

Understanding the molecular behavior of Di-adamantan-2-yl-amine is essential for safe
disposal.[1]

e The Exothermic Trap (Amine-Ketone Reaction):

o Mechanism:[1][2] As a secondary amine, Di-adamantan-2-yl-amine can react with
ketones (like Acetone) or aldehydes to form enamines or iminium ions.[1]

o Risk:[1][2] This reaction is exothermic.[1] In a waste container, mixing this amine with
waste acetone can generate sufficient heat to pressurize or melt HDPE containers.

o Protocol:NEVER dispose of this amine in the general "Organic Solvents" carboy if that
carboy contains acetone or other ketones. Segregate into "Basic Organic Waste."

e Environmental Persistence:

o Mechanism:[1][2] The diamondoid structure of adamantane is metabolically stable.
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o Risk:[1][2] If released into sinks, it bypasses standard water treatment, posing long-term
aquatic toxicity risks.[1]

o Protocol: All rinsates must be collected as hazardous waste, not flushed.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid Reagent

Use this protocol for expired shelf stocks or excess solid material.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]
Avoid metal containers to prevent potential corrosion from trace impurities.[1]

e Labeling: Mark the container clearly:
o Content: "Waste Di-adamantan-2-yl-amine"[1]
o Hazard Class: "Organic Alkali / Irritant"[1]
o GHS Symbol:[1] Exclamation Mark (Irritant), Environment (Aquatic Toxicity).[1]

o Segregation: Place the container in the Solid Hazardous Waste stream.[1] Do not bulk with
oxidizers (e.g., permanganates, nitrates).

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Use this protocol for mother liquors or reaction solvents containing the amine.[1]
e pH Check: Verify the pH of the solution.
e Solvent Segregation:
o Halogenated Solvents (DCM, Chloroform): Dispose in "Halogenated Waste."[1]

o Non-Halogenated Solvents (Methanol, Toluene): Dispose in "Non-Halogenated Organic
Waste."[1]
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e Critical Incompatibility Check:

o Ensure the waste container DOES NOT contain concentrated acids (Nitric, Sulfuric) or
strong oxidizers.

o Self-Validating Step: Touch the side of the waste container 5 minutes after addition. If
warm, notify EHS immediately (indicates unauthorized reaction).

Scenario C: Cleaning Contaminated Glassware

The lipophilic nature makes water rinsing ineffective.

e Primary Rinse: Rinse glassware with a small volume of Ethanol or Acetone (collect this rinse
as organic waste).[1]

o Acid Wash (Optional): If residue persists, use dilute Acetic Acid (10%) to protonate the
amine, making it water-soluble.[1]

e Final Rinse: Wash with soap and water.[1][3][4] The initial organic rinse must be collected,;
the final soapy water may go down the drain only if no visible solid remains.

Visual Decision Logic (Workflow)

The following diagram illustrates the decision-making process for segregating this chemical

safely.
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Start: Di-adamantan-2-yl-amine Waste

Determine Physical State

Reaction Mixture

Powder/Crystals

Solid Material Dissolved in Solution

Identify Solvent Base

Label: "Toxic Solid - Organic Base'

Double Bag or HDPE Jar

CRITICAL CHECK:
Does waste stream contain
Acids or Oxidizers?

No (MeOH/EtOAc/Toluene) Yes (Risk of Fire/Heat)

STOP: Do Not Mix!
Create Satellite Container

Bin: Halogenated Organic Waste Bin: Non-Halogenated Organic Waste

Click to download full resolution via product page
Figure 1: Decision tree for the safe segregation of Di-adamantan-2-yl-amine waste streams.

Emergency Procedures
Spill Management

o Evacuate & Ventilate: If dust is airborne, clear the area.[5]
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PPE: Wear Nitrile gloves, lab coat, and safety goggles. A P95 dust mask is recommended for
solid spills.[1]

Containment:
o Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.
o Liquid: Absorb with vermiculite or sand.[1] Do not use sawdust (combustible).[1]

Neutralization: Wipe the surface with dilute acetic acid (vinegar) to neutralize traces of the
amine, followed by water.

First Aid

Skin Contact: Wash with soap and water for 15 minutes.[1] The lipophilic nature means
water alone is slow to remove it; soap is required.

Eye Contact: Rinse immediately for 15 minutes.[1] Seek medical attention.

Regulatory & Compliance Notes

US EPA (RCRA): While not explicitly P-listed or U-listed, this compound meets the definition
of a "Characteristic Hazardous Waste" if it exhibits ignitability (in solvent) or reactivity.[1] It
should be treated as D001 (Ignitable) if in organic solvent, or generally managed under 40
CFR 262 generator standards.[1]

DOT Shipping (for waste transport):
o Proper Shipping Name: Amines, solid, n.o.s. (Di-adamantan-2-yl-amine)[1][6][7]
o UN Number: UN 3259[1]

o Hazard Class: 8 (Corrosive) - Note: Often classified as Class 8 for transport due to
basicity, even if only irritating to skin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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